molecular formula C9H10N2O2 B083225 3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide CAS No. 13582-93-9

3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide

Cat. No. B083225
CAS RN: 13582-93-9
M. Wt: 178.19 g/mol
InChI Key: HFMCIPVAQHTOPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide” is a benzoxazine . It is a type of organic compound that contains a benzene ring fused to an oxazine ring . The structure of this compound includes a 1,4-benzoxazine ring, which is a six-membered cyclic ether with a nitrogen atom and an oxygen atom at opposite positions in the ring .


Synthesis Analysis

The synthesis of 3,4-dihydro-2H-1,4-benzoxazine derivatives has been studied in the past . One method involves the annulation of a 1,4-benzoxazine ring to an arene scaffold . Another method involves a regioselective O-alkylation of 2-aminophenols with 2-bromoalkanoates to give an acyclic intermediate, which subsequently undergoes an intermolecular amidation reaction to furnish the desired 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines .


Molecular Structure Analysis

The molecular formula of “3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide” is C8H9NO . The compound has a molecular weight of 135.16 g/mol . The InChI string representation of the molecule is InChI=1S/C8H9NO/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4,9H,5-6H2 . The canonical SMILES representation is C1COC2=CC=CC=C2N1 .


Chemical Reactions Analysis

The chemical reactions involving 3,4-dihydro-2H-1,4-benzoxazine derivatives have been explored in the literature . For example, the introduction of substituents at the 2 position of the 1,4-benzoxazine ring increased the antagonistic activities .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide” include a molecular weight of 135.16 g/mol . The compound has a XLogP3-AA value of 1.7, indicating its partition coefficient between octanol and water . It has one hydrogen bond donor and two hydrogen bond acceptors .

Scientific Research Applications

Pharmaceutical Research

3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide: is a compound of interest in the development of new pharmaceuticals. Its structure is a key scaffold in the synthesis of molecules with potential therapeutic effects. For instance, derivatives of this compound have been evaluated for their serotonin-3 (5-HT3) receptor antagonistic activities , which are crucial in the treatment of conditions like irritable bowel syndrome and anxiety.

Future Directions

The future directions for the study and application of “3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide” and its derivatives could involve further exploration of their synthesis, properties, and potential biological activities. The development of efficient synthetic strategies toward 3,4-dihydro-2H-1,4-benzoxazines and their 2-oxo, 3-oxo and 2,3-dioxo derivatives could be a promising area of research .

properties

IUPAC Name

3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N2O2/c10-9(12)8-5-11-6-3-1-2-4-7(6)13-8/h1-4,8,11H,5H2,(H2,10,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFMCIPVAQHTOPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(OC2=CC=CC=C2N1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50929156
Record name 3,4-Dihydro-2H-1,4-benzoxazine-2-carboximidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50929156
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide

CAS RN

13582-93-9
Record name 3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=13582-93-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2H-1,4-Benzoxazine-2-carboxamide, 3,4-dihydro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013582939
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3,4-Dihydro-2H-1,4-benzoxazine-2-carboximidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50929156
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Reactant of Route 2
Reactant of Route 2
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Reactant of Route 3
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Reactant of Route 4
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Reactant of Route 5
Reactant of Route 5
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide
Reactant of Route 6
3,4-Dihydro-2H-1,4-benzoxazine-2-carboxamide

Citations

For This Compound
7
Citations
M Breznik, V Hrast, A Mrcina, D Kikelj - Tetrahedron: Asymmetry, 1999 - Elsevier
(R)-Monomethyl 2-methyl-2-(2-nitrophenoxy)malonates obtained by PLE catalyzed hydrolysis of the corresponding dimethyl malonates undergo solvent-dependent enantioselective …
Number of citations: 24 www.sciencedirect.com
AS Bourlot, I Sánchez, G Dureng… - Journal of medicinal …, 1998 - ACS Publications
Substituted 1,4-benzoxazines bearing an amino side chain at the 2-position were prepared and were found to have a moderate activity on intracellular calcium. Of the compounds …
Number of citations: 94 pubs.acs.org
M Breznik, A Mrcina, D Kikelj - Tetrahedron: Asymmetry, 1998 - Elsevier
Enantiomers of 2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamides bearing different substituents in the aromatic ring are obtained by the cyclization of (R)-monomethyl 2-…
Number of citations: 18 www.sciencedirect.com
A Angeli, V Kartsev, A Petrou, M Pinteala, RM Vydzhak… - Pharmaceuticals, 2021 - mdpi.com
Carbonic Anhydrases (CAs) are ubiquitous metalloenzymes involved in several disease conditions. There are 15 human CA (hCA) isoforms and their high homology represents a …
Number of citations: 9 www.mdpi.com
S Itadani, S Takahashi, M Ima, T Sekiguchi… - Bioorganic & Medicinal …, 2015 - Elsevier
A potent, orally available dual CysLT 1 and CysLT 2 receptor antagonist with a dicarboxylic acid is described. 4-(3-(Carboxymethyl)-4-{(E)-2-[4-(4-phenoxybutoxy)phenyl]vinyl}-1H-indol-…
Number of citations: 9 www.sciencedirect.com
E Krass, T Zhai, Z Huang - IFAC-PapersOnLine, 2022 - Elsevier
Alzheimer's disease (AD), a neurodegenerative disorder, is characterized by its ability to cause memory loss and damage other cognitive functions. Aggregation of beta amyloid plaques …
Number of citations: 1 www.sciencedirect.com
M Coban, J Morrison, W Freeman, ES Radisky… - 2020 - chemrxiv.org
We are presenting our on going studies with inhibitory research on Tmprss2, S-protein:Ace2, and 3CLpro using compound screening coupled with X-ray crystallography, molecular …
Number of citations: 2 chemrxiv.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.